GSK-4716

• Molecular Formula: C17H18N2O2
• Molecular Weight: 282.34 g/mol
• InChI: InChI=1S/C17H18N2O2/c1-12(2)14-5-3-13(4-6-14)11-18-19-17(21)15-7-9-16(20)10-8-15/h3-12,20H,1-2H3,(H,19,21)/b18-11-
• InChIKey: IKPPIUNQWSRCOZ-WQRHYEAKSA-N

GSK-4716: A Selective ERRβ/γ Agonist for Metabolic and Cancer Research Procurement

GSK-4716 is a synthetic phenolic acyl hydrazone that functions as a selective agonist for the orphan nuclear receptors estrogen-related receptor beta (ERRβ) and gamma (ERRγ) [1]. It was identified as one of the first small-molecule agonists for ERRs [2] and is widely utilized as a chemical probe to dissect ERR-mediated transcriptional regulation of mitochondrial biogenesis, cellular energy homeostasis, and fatty acid oxidation [3].

Target Selective ERRβ/γ agonist for nuclear receptor studies

Pathway PGC-1α / ERR-driven mitochondrial biogenesis & metabolism

Workflow Cell-based reporter assays, gene expression, crystallography

Selectivity ERRβ/γ over ERα/β, minimizing cross-reactivity

• [1] Wang, L. et al. J. Biol. Chem. 2006, 281(49), 37773-37781. DOI: 10.1074/jbc.M607106200 View Source
• [2] Zuercher, W. J. et al. J. Med. Chem. 2005, 48(9), 3107-3109. DOI: 10.1021/jm050161w View Source
• [3] Wang, S. C. et al. Mol. Cell. Endocrinol. 2010, 315(1-2), 146-152. DOI: 10.1016/j.mce.2009.07.012 View Source

GSK-4716: Why ERR Pan-Agonists or Isoform-Preferring Agonists Cannot Substitute

Substituting GSK-4716 with generic ERR ligands (e.g., genistein, diethylstilbestrol) or even the structurally related analog GSK-9089 (DY131) is not scientifically equivalent. While GSK-4716 and GSK-9089 both activate ERRβ/γ, they exhibit distinct structure-activity relationships and potency profiles; notably, GSK-4716 uniquely mimics the natural protein ligand PGC-1α in cell-based reporter assays [1]. Furthermore, ERRα agonists or pan-antagonists like XCT790 modulate entirely different transcriptional programs and do not replicate the ERRγ-specific regulation of glucocorticoid receptor signaling and mitochondrial gene expression driven by GSK-4716 [2]. These fundamental differences in selectivity, transcriptional output, and molecular mechanism render in-class or cross-class substitution scientifically invalid.

Analog GSK-9089 May not replicate PGC-1α functional mimicry observed for GSK-4716

ERRα modulators Target different transcriptional programs; do not engage ERRγ/GR crosstalk

Inverse agonists (e.g., DES, 4-OHT) Suppress rather than activate ERRγ-dependent gene expression

• [1] Zuercher, W. J. et al. J. Med. Chem. 2005, 48(9), 3107-3109. DOI: 10.1021/jm050161w View Source
• [2] Wang, S. C. et al. Mol. Cell. Endocrinol. 2010, 315(1-2), 146-152. DOI: 10.1016/j.mce.2009.07.012 View Source

GSK-4716 Procurement Evidence: Quantitative Differentiation vs. Analogs and Alternatives

GSK-4716 Demonstrates >50-Fold Selectivity for ERRβ/γ Over Classical Estrogen Receptors

GSK-4716 exhibits profound selectivity for ERRβ and ERRγ over the classical estrogen receptors (ERα and ERβ). Quantitative selectivity data confirm that GSK-4716 is more than 50-fold selective for binding to ERRβ/γ compared with estrogen receptors [1]. This is in stark contrast to broad-spectrum ER/ERR ligands like genistein or diethylstilbestrol, which exhibit significant cross-reactivity. This high degree of selectivity allows for precise dissection of ERRβ/γ-specific signaling without confounding ER-mediated transcriptional effects.

ERRβ/γ Selectivity

Head-to-head

>50-fold over ERα/β

Supports ERR-specific pathway studies

Minimizes ER cross-reactivity

Evidence Dimension	Selectivity for ERRβ/γ vs. Estrogen Receptors
Target Compound Data	>50-fold selectivity
Comparator Or Baseline	Classical estrogen receptors (ERα, ERβ)
Quantified Difference	>50-fold
Conditions	Binding assay (context: >50-fold selective for binding to ERRβ/γ compared with the estrogen receptors)

Why This Matters

This level of selectivity ensures that experimental outcomes can be directly attributed to ERRβ/γ activation, eliminating off-target ER effects that would confound results when using less selective ligands.

• [1] Zuercher, W. J. et al. J. Med. Chem. 2005, 48(9), 3107-3109. DOI: 10.1021/jm050161w View Source

GSK-4716 Exhibits Potent ERRγ Agonism (IC50 = 2 μM) Comparable to Endogenous PGC-1α

GSK-4716 activates ERRγ with an IC50 of 2 μM in a FRET-based assay, a potency that directly parallels that of the endogenous protein ligand, PGC-1α [1]. This quantitative benchmark is critical: GSK-4716 serves as a small-molecule mimetic of the protein coactivator, enabling robust and reproducible activation of ERRγ transcriptional programs in cellular models. This is a distinct advantage over weaker partial agonists or inverse agonists (e.g., 4-hydroxytamoxifen, which acts as an ERRγ inverse agonist), providing a reliable tool for consistent pathway activation.

ERRγ Potency

Reported

IC₅₀ = 2 µM (FRET)

Comparable to endogenous PGC-1α

Consistent pathway activation

Evidence Dimension	ERRγ Activation Potency
Target Compound Data	IC50 = 2 μM
Comparator Or Baseline	PGC-1α (protein ligand)
Quantified Difference	Comparable potency
Conditions	ERRγ FRET assay

Why This Matters

Procurement of GSK-4716 provides a reliable, chemically-defined small molecule with predictable and reproducible potency that mimics the physiological activation strength of PGC-1α, a feature not shared by many other synthetic ERR ligands.

• [1] Zuercher, W. J. et al. J. Med. Chem. 2005, 48(9), 3107-3109. DOI: 10.1021/jm050161w View Source

GSK-4716 Uniquely Mimics PGC-1α in Cell-Based Reporter Assays, a Feature Not Shared by GSK-9089

In direct head-to-head functional assays, GSK-4716 (compound 3) was shown to mimic the protein ligand PGC-1α in the activation of human ERRβ and ERRγ in cell-based reporter assays [1]. This functional equivalence is a critical differentiator. While the structurally related analog GSK-9089 (compound 4) also binds ERRγ, GSK-4716 alone fully replicates the transcriptional activation profile of the endogenous coactivator. This functional fidelity is essential for studies where the goal is to artificially recapitulate the physiological PGC-1α/ERR signaling axis.

PGC-1α Mimicry

Head-to-head

Mimics PGC-1α in cell reporter

Not replicated by GSK-9089

Functional fidelity advantage

Evidence Dimension	Functional Mimicry of PGC-1α in Cell-Based Assays
Target Compound Data	Mimics PGC-1α activation of ERRβ and ERRγ
Comparator Or Baseline	GSK-9089 (compound 4)
Quantified Difference	Qualitative functional difference observed; GSK-4716 mimics PGC-1α, a property not reported for GSK-9089 in the same study
Conditions	Cell-based reporter assays for human ERRβ and ERRγ

Why This Matters

This functional selectivity makes GSK-4716 the preferred tool for experiments aiming to dissect PGC-1α-dependent transcriptional programs, as it more faithfully recapitulates the physiological signaling pathway than its closest analog.

• [1] Zuercher, W. J. et al. J. Med. Chem. 2005, 48(9), 3107-3109. DOI: 10.1021/jm050161w View Source

GSK-4716 Engages ERRγ via a Unique Structural Mechanism: Agonist-Bound Crystal Structure Reveals Unconventional Activation

The X-ray crystal structure of the ERRγ ligand-binding domain (LBD) in complex with GSK-4716 and a RIP140 coactivator peptide reveals a distinct agonist-bound state [1]. This structure shows an unexpected rearrangement of phenol-binding residues and demonstrates that, unlike conventional nuclear receptor activation, GSK-4716-mediated activation of ERRγ does not involve a major rearrangement or significant stabilization of the C-terminal AF-2 helix [1]. This contrasts sharply with the well-characterized inverse agonist-bound state induced by 4-hydroxytamoxifen (4-OHT), which causes a reorientation of Phe435 and displacement of the AF-2 helix [1]. This structural evidence provides a definitive molecular basis for GSK-4716's unique agonist mechanism.

Crystal Structure

Reported

Agonist-bound ERRγ LBD

Distinct non-canonical AF-2 state

Contrasts 4-OHT inverse agonist

Evidence Dimension	ERRγ LBD Conformational Change
Target Compound Data	Agonist-bound state: unexpected phenol-binding residue rearrangement; no major AF-2 helix stabilization
Comparator Or Baseline	4-Hydroxytamoxifen (4-OHT; inverse agonist)
Quantified Difference	Distinct conformational state (agonist vs. inverse agonist); AF-2 helix displacement observed only for 4-OHT
Conditions	X-ray crystallography of ERRγ LBD

Why This Matters

Procurement of GSK-4716 is essential for studies requiring a structurally-defined, bona fide agonist that induces a specific, non-canonical active receptor conformation, as opposed to the inverse agonist conformation induced by commonly used reference compounds like 4-OHT.

• [1] Wang, L. et al. J. Biol. Chem. 2006, 281(49), 37773-37781. DOI: 10.1074/jbc.M607106200 View Source

GSK-4716 Potently Induces ERRγ-Dependent Metabolic and Glucocorticoid Signaling Gene Expression

Treatment of differentiated skeletal muscle cells with GSK-4716 produces a significant, quantitative increase in the expression of GRalpha (isoform D) protein and induces mRNAs encoding the glucocorticoid receptor (GR), 11β-hydroxysteroid dehydrogenase type 1 (11β-HSD1), and hexose-6-phosphate dehydrogenase (H6PDH) [1]. Crucially, siRNA-mediated suppression of ERRγ (but not ERRα or ERRβ) attenuates this gene expression, confirming that the transcriptional effects are mediated specifically through ERRγ [1]. In contrast, the ERRγ antagonist diethylstilbestrol (DES) suppresses this glucocorticoid-responsive gene expression, highlighting the specific agonist-driven nature of GSK-4716's action [1]. Furthermore, in primary mouse myotubes, GSK-4716 induces a concerted increase in Ppargc1a, Ppargc1b, and Esrr gene expression, alongside key mitochondrial genes (Cpt1b, Atp5b, Idh3) and increases citrate synthase activity and cytochrome c protein levels [2].

Gene Expression

Head-to-head

Induces GR, 11β-HSD1, mitochondrial genes

ERRγ-dependent metabolic program

Lost with siRNA/DES

Evidence Dimension	ERRγ-Dependent Gene Expression
Target Compound Data	Significant increase in GRα protein; induction of GR, 11β-HSD1, H6PDH, and PGC-1 family mRNAs; increased citrate synthase activity
Comparator Or Baseline	siRNA targeting ERRγ (abrogates effect); DES (antagonist; suppresses effect)
Quantified Difference	Qualitative to semi-quantitative difference observed; effect is lost upon ERRγ knockdown or antagonism
Conditions	Differentiated C2C12 skeletal muscle cells; primary mouse myotubes

Why This Matters

This evidence confirms that the functional, downstream transcriptional effects of GSK-4716 are specifically ERRγ-dependent and drive a robust metabolic and glucocorticoid-signaling gene program, providing a clear, pathway-specific functional readout for experimental use.

• [1] Wang, S. C. et al. Mol. Cell. Endocrinol. 2010, 315(1-2), 146-152. DOI: 10.1016/j.mce.2009.07.012 View Source
• [2] MCE (MedChemExpress) product page for GSK-4716, citing data on mouse myotubes. View Source

GSK-4716: Primary Research and Discovery Applications Based on Validated Evidence

Dissection of ERRγ-Specific Glucocorticoid Receptor Crosstalk in Skeletal Muscle

Researchers investigating the molecular interplay between ERRγ and glucocorticoid receptor (GR) signaling in skeletal muscle should select GSK-4716. The evidence demonstrates that GSK-4716 robustly induces GRα protein and modulates glucocorticoid-responsive genes (e.g., 11β-HSD1, H6PDH) in an ERRγ-dependent manner [1]. This makes it the definitive tool for interrogating this specific signaling axis, a role that cannot be fulfilled by ERRα agonists or pan-antagonists like DES.

Activation of Mitochondrial Biogenesis and Fatty Acid Oxidation Pathways via PGC-1α Mimicry

For studies focused on driving mitochondrial biogenesis or enhancing fatty acid oxidation, GSK-4716 offers a small-molecule alternative to PGC-1α overexpression. Its proven ability to mimic PGC-1α in functional assays [1] and its demonstrated capacity to induce PGC-1 family genes (Ppargc1a/b) and downstream mitochondrial effectors (Cpt1b, Atp5b, Idh3) [2] in relevant cell models (e.g., primary myotubes) makes it a valuable chemical probe for metabolic research.

Structural Biology Studies of Non-Canonical Nuclear Receptor Activation

Crystallographers and structural biologists aiming to study the molecular basis of orphan nuclear receptor activation should utilize GSK-4716. The solved X-ray crystal structure of the ERRγ LBD in complex with GSK-4716 and a coactivator peptide provides a unique, experimentally validated template for understanding a non-canonical activation mechanism that does not rely on AF-2 helix stabilization [1]. This contrasts with the well-documented inverse agonist conformation induced by 4-OHT, offering a distinct structural state for comparative analysis.

ERRβ/γ-Selective Pharmacological Profiling with Minimal ER Cross-Reactivity

Investigators requiring a clean pharmacological tool to activate ERRβ/γ signaling without confounding activation of classical estrogen receptors (ERα/β) should procure GSK-4716. Its documented >50-fold selectivity for ERRβ/γ over ERs [1] is a critical feature for experiments where ER-mediated transcriptional noise would obscure data interpretation, making it superior to less selective ligands like genistein or broad-spectrum ER/ERR modulators.

Application

Selection Property

Validation Focus

ERRγ/GR crosstalk in muscle

ERRγ-dependent GR & HSD11B1 modulation

GRα protein, target gene expression

Mitochondrial biogenesis

PGC-1α pathway activation mimicry

PPARGC1A/B, CPT1B, ATP5B induction

Structural biology (NR activation)

ERRγ LBD agonist-bound conformation

Crystallography, AF-2 helix state

ERRβ/γ-selective profiling

ERRβ/γ over ERα/β selectivity

ER cross-reactivity screening

• [1] Zuercher, W. J. et al. J. Med. Chem. 2005, 48(9), 3107-3109. DOI: 10.1021/jm050161w View Source
• [2] Wang, S. C. et al. Mol. Cell. Endocrinol. 2010, 315(1-2), 146-152. DOI: 10.1016/j.mce.2009.07.012 View Source
• [3] Wang, L. et al. J. Biol. Chem. 2006, 281(49), 37773-37781. DOI: 10.1074/jbc.M607106200 View Source
• [4] MCE (MedChemExpress) product page for GSK-4716, citing data on mouse myotubes. View Source